Cas no 80517-22-2 (2-Amino-4-fluorobenzonitrile)

2-Amino-4-fluorobenzonitrile is a fluorinated aromatic compound featuring both an amino (–NH₂) and a nitrile (–CN) functional group on a benzene ring. This structure makes it a valuable intermediate in organic synthesis, particularly for pharmaceuticals and agrochemicals. The presence of the fluorine atom enhances its reactivity and stability, enabling selective modifications in complex molecular frameworks. Its high purity and consistent quality ensure reliable performance in coupling reactions, heterocycle formation, and other fine chemical processes. The compound is typically handled under controlled conditions due to its sensitivity to moisture and light. Its versatility and well-defined properties make it a preferred choice for research and industrial applications.
2-Amino-4-fluorobenzonitrile structure
2-Amino-4-fluorobenzonitrile structure
Product Name:2-Amino-4-fluorobenzonitrile
CAS No:80517-22-2
MF:C7H5FN2
MW:136.126404523849
MDL:MFCD09955451
CID:60225
PubChem ID:9942158
Update Time:2025-06-07

2-Amino-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-4-fluorobenzonitrile
    • 80517-22-2
    • SY004378
    • FT-0649042
    • CBXKVIFVKCNVGJ-UHFFFAOYSA-N
    • CL8140
    • SCHEMBL404482
    • PS-9113
    • DTXSID80433079
    • 4-FLUOROANTHRANILONITRILE
    • AKOS005063963
    • C7H5FN2
    • AM20050562
    • EN300-316948
    • MFCD09955451
    • AC-1909
    • A9956
    • Benzonitrile, 2-amino-4-fluoro-
    • CS-W019217
    • 2-Amino-4-fluorobenzonitrile (ACI)
    • 2-amino-4-fluoro-benzonitrile
    • MDL: MFCD09955451
    • Inchi: 1S/C7H5FN2/c8-6-2-1-5(4-9)7(10)3-6/h1-3H,10H2
    • InChI Key: CBXKVIFVKCNVGJ-UHFFFAOYSA-N
    • SMILES: N#CC1C(N)=CC(F)=CC=1

Computed Properties

  • Exact Mass: 136.04400
  • Monoisotopic Mass: 136.04367633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 49.8Ų

Experimental Properties

  • Density: 1.256
  • Melting Point: 110-115°C
  • Boiling Point: 284.6°C at 760 mmHg
  • Flash Point: 284.672 °C at 760 mmHg
  • Refractive Index: 1.56
  • PSA: 49.81000
  • LogP: 1.86078

2-Amino-4-fluorobenzonitrile Security Information

2-Amino-4-fluorobenzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Amino-4-fluorobenzonitrile Pricemore >>

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2-Amino-4-fluorobenzonitrile Production Method

Production Method 1

Reaction Conditions
1.1 -
2.1 Reagents: Stannous chloride
Reference
Seven-membered heterocycles. 28. Neuroleptic piperazinyl derivatives of 10H-thieno[3,2-c][1]benzazepines and 4H-thieno[2,3-c][1]benzazepines
Hunziker, Fritz; et al, European Journal of Medicinal Chemistry, 1981, 16(5), 391-8

Production Method 2

Reaction Conditions
1.1 Reagents: Stannous chloride
Reference
Seven-membered heterocycles. 28. Neuroleptic piperazinyl derivatives of 10H-thieno[3,2-c][1]benzazepines and 4H-thieno[2,3-c][1]benzazepines
Hunziker, Fritz; et al, European Journal of Medicinal Chemistry, 1981, 16(5), 391-8

Production Method 3

Reaction Conditions
1.1 Reagents: Magnesate(1-), trichloro-, lithium dichlorobis(2,2,6,6-tetramethylpiperidin-1-yl… Solvents: Tetrahydrofuran ;  2 h, 0 °C
1.2 Reagents: Dilithium dichlorocyanocuprate Solvents: Tetrahydrofuran ;  30 min, -50 °C
1.3 Reagents: Lithium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  30 min, -50 °C
1.4 Reagents: Chloranil Solvents: Tetrahydrofuran ;  1 h, -78 °C; -78 °C → -50 °C; 3 h, -50 °C
1.5 Reagents: Tetrabutylammonium fluoride Solvents: Diethyl ether ,  Tetrahydrofuran ;  10 min, 0 °C
Reference
Directed Manganation of Functionalized Arenes and Heterocycles Using tmp2Mn·2 MgCl2·4 LiCl
Wunderlich, Stefan H.; et al, Angewandte Chemie, 2009, 48(39), 7256-7260

Production Method 4

Reaction Conditions
1.1 Reagents: Ammonium carbonate ,  1,8-Diazabicyclo[5.4.0]undec-7-ene ,  Potassium bromide Catalysts: Nickel acetate ,  4,4′-Dimethyl-2,2′-bipyridine Solvents: Tetrahydrofuran ,  Dimethylacetamide ;  36 h, 85 °C
Reference
Photochemical Synthesis of Anilines via Ni-Catalyzed Coupling of Aryl Halides with Ammonium Salts
Song, Geyang; et al, ACS Catalysis, 2022, 12(24), 15590-15599

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Amadis Chemical Company Limited
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2-Amino-4-fluorobenzonitrile Related Literature

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Amadis Chemical Company Limited
(CAS:80517-22-2)2-Amino-4-fluorobenzonitrile
A9956
Purity:99%
Quantity:100g
Price ($):449.0
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Jiangsu Xinsu New Materials Co., Ltd
(CAS:80517-22-2)
SFD872
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
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